Cas no 127371-50-0 (4,5-Difluoro-2-nitrotoluene)

4,5-Difluoro-2-nitrotoluene Properties

Names and Identifiers

• 1,2-Difluoro-4-methyl-5-nitrobenzene
• 4,5-Difluoro-2-nitrotoluene
• Benzene,1,2-difluoro-4-methyl-5-nitro-
• C7H5F2NO2
• 2-Nitro-4,5-difluorotoluene
• 4,5-Difluoro-2-methylnitrobenzene
• 4,5-Difluoro-2-methylnitrobenzene, 1,2-Difluoro-4-methyl-5-nitrobenzene
• 1-Nitro-3,4-difluoro-6-methylbenzene
• ethyl?1-m-tolyl-1H-1,2,4-triazole-3-carboxylate
• DS-14278
• FT-0659526
• 1,2-bis(fluoranyl)-4-methyl-5-nitro-benzene
• J-005485
• MFCD04973772
• EN300-219170
• SY041664
• SCHEMBL440478
• 1,2-Difluoro-4-methyl-5-nitro-benzene
• 127371-50-0
• A805691
• Benzene, 1,2-difluoro-4-methyl-5-nitro-
• DJEBTFSOEQWELL-UHFFFAOYSA-N
• AM61297
• AKOS006346489
• CS-0030565
• DTXSID10373313
• 1,2-difluoro-4-methyl-5-nitrobenzene
• +Expand

• MDL： MFCD04973772
• InChIKey： DJEBTFSOEQWELL-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H5F2NO2/c1-4-2-5(8)6(9)3-7(4)10(11)12/h2-3H,1H3
• SMILES： CC1=CC(=C(C=C1[N+](=O)[O-])F)F

Computed Properties

• Exact Mass: 173.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.029
• Heavy Atom Count: 12
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• LogP: 2.70460
• PSA: 45.82000
• Boiling Point: 224.5℃ at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: 97.9±14.2 °C
• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3

4,5-Difluoro-2-nitrotoluene Security Information

• Safety Instruction： H301 (75%) H302 (25%) H311 (75%)
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2810
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• PackingGroup：Ⅲ
• Signal Word：Danger
• HazardClass：6.1

4,5-Difluoro-2-nitrotoluene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%